Cas no 2171202-20-1 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

5-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a chiral center at the 3R position, an Fmoc-protected amine group, and a carboxyl terminus, making it suitable for solid-phase peptide synthesis (SPPS). The compound’s 4-methylpentanamide side chain enhances hydrophobicity, which can be advantageous for modulating peptide solubility and interactions. The Fmoc group ensures orthogonal protection compatibility with standard SPPS protocols, allowing for selective deprotection under mild basic conditions. This derivative is particularly useful in constructing peptides with tailored steric and electronic properties, offering precise control over peptide design for research in medicinal chemistry and biochemistry.
5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid structure
2171202-20-1 structure
Product Name:5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
CAS No:2171202-20-1
MF:C26H32N2O5
MW:452.542687416077
CID:5883432
PubChem ID:165817671
Update Time:2025-05-22

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
    • 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
    • 2171202-20-1
    • EN300-1578544
    • Inchi: 1S/C26H32N2O5/c1-17(2)23(15-24(29)27-14-8-7-13-25(30)31)28-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t23-/m1/s1
    • InChI Key: ULUSFEHMQOYVOH-HSZRJFAPSA-N
    • SMILES: O(C(N[C@H](CC(NCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Pricemore >>

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Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic Acid: A Comprehensive Overview

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid, also known by its CAS number 2171202-20-1, is a complex organic compound with significant applications in the field of biochemistry and pharmacology. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The structure of this compound includes a chiral center at the 3-position of the pentanamide backbone, which is critical for its stereochemical properties and biological activity.

The synthesis of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid involves a multi-step process, typically starting with the preparation of the Fmoc group. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess. This compound has been extensively studied for its role in peptide synthesis, where it serves as a key intermediate in the formation of bioactive peptides and proteins.

In recent years, researchers have explored the use of this compound in drug discovery efforts. Its unique structure allows for the creation of bioisosteres, which are molecules that mimic the biological activity of natural compounds but with improved pharmacokinetic properties. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, making them potential candidates for therapeutic interventions.

The application of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid extends beyond traditional peptide synthesis. It has been utilized in the development of novel materials, such as biodegradable polymers and drug delivery systems. Its ability to form stable amide bonds makes it an ideal component for constructing functional materials with tailored properties.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Recent studies have demonstrated that under specific microbial conditions, it can undergo enzymatic cleavage, releasing non-toxic byproducts. This finding is particularly relevant for industries seeking sustainable alternatives to conventional chemical processes.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is a versatile compound with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.

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